Cas no 862504-00-5 ((2R)-2-amino-4-carbamoyl-2-methylbutanoic acid)

• Product Name: (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid
• CAS No: 862504-00-5
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• MDL: MFCD20271031
• CID: 5686643
• PubChem ID: 57500606
• Update Time: 2025-10-31

(2R)-2-amino-4-carbamoyl-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL164555
• (2R)-2-AMINO-4-CARBAMOYL-2-METHYLBUTANOIC ACID
• EN300-21647717
• 862504-00-5
• (R)-2,5-Diamino-2-methyl-5-oxopentanoic acid
• D-Glutamine, 2-methyl-
• (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid

• MDL： MFCD20271031
• Inchi： 1S/C6H12N2O3/c1-6(8,5(10)11)3-2-4(7)9/h2-3,8H2,1H3,(H2,7,9)(H,10,11)/t6-/m1/s1
• InChI Key： YLTNWAQTQJRBKR-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@@](C)(CCC(N)=O)N

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 426.6±40.0 °C(Predicted)
• pka: 2.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid

Comprehensive Overview of (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid (CAS No. 862504-00-5)

(2R)-2-amino-4-carbamoyl-2-methylbutanoic acid (CAS No. 862504-00-5) is a specialized non-proteinogenic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique chiral center and carbamoyl functional group, has garnered attention for its role in modulating metabolic pathways and enzyme interactions. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting neurodegenerative disorders and metabolic syndromes, aligning with current trends in precision medicine.

The structural uniqueness of (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid lies in its stereospecific configuration at the 2-position, which influences its binding affinity to biological targets. Recent studies highlight its potential as a glutamate receptor modulator, a topic of high interest due to the rising prevalence of neurological conditions such as Alzheimer's disease. This aligns with frequent search queries like "amino acids for brain health" or "glutamate analogs in therapy," reflecting public and scientific curiosity.

From a synthetic perspective, CAS No. 862504-00-5 is often utilized as a building block for peptidomimetics and small-molecule inhibitors. Its carbamoyl moiety enhances solubility and bioavailability, making it valuable for formulation optimization—a key concern in drug development forums. Industry discussions frequently address challenges like "improving drug delivery systems," where this compound’s properties offer tangible solutions.

Analytical methodologies for (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid typically involve HPLC and mass spectrometry to ensure purity, given its application in high-stakes research. The demand for ultra-pure reference standards (a trending search term in analytical chemistry circles) underscores its importance in reproducible studies. Furthermore, its stability under physiological pH conditions makes it a candidate for in vivo studies, another hot topic in preclinical research.

In the context of sustainable chemistry, the synthesis of CAS No. 862504-00-5 has been optimized to reduce waste, resonating with the growing emphasis on green chemistry principles. This aligns with frequent searches for "eco-friendly synthesis methods" among academic and industrial chemists. The compound’s versatility also extends to biocatalysis, where engineered enzymes are employed for its production—a cutting-edge area merging biotechnology and organic synthesis.

Future directions for (2R)-2-amino-4-carbamoyl-2-methylbutanoic acid research may explore its structure-activity relationships (SAR) in greater depth, particularly for orphan targets in rare diseases. With increasing interest in personalized therapeutics, this compound’s modularity positions it as a valuable tool for medicinal chemistry innovation. Searches for "next-gen amino acid therapeutics" or "SAR optimization techniques" reflect this trajectory.